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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673 Get Quote

This document provides immediate safety, operational, and disposal guidance for the handling

of ammonium thiosulfate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
The appropriate personal protective equipment must be worn at all times when handling

ammonium thiosulfate to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Equipment Specification and Use

Eye/Face Protection

Safety glasses with side

shields or Goggles, Face

shield

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU). A

face shield is recommended

when there is a splash hazard.

[1][2][3][4]

Hand Protection Chemically resistant gloves

Nitrile or neoprene rubber

gloves are recommended. For

nitrile gloves, a recommended

thickness is 0.4 mm with a

penetration time of >480

minutes.[3] Always inspect

gloves prior to use and use

proper glove removal

technique to avoid skin

contact.

Skin and Body Protection
Protective clothing, Safety

shoes

Wear chemical-resistant

clothing and an apron to

prevent skin contact. Safety

showers should be readily

available.

Respiratory Protection Dust mask or Respirator

For nuisance levels of dust, a

type N95 (US) or type P1 (EN

143) dust mask can be used.

In case of inadequate

ventilation or potential for mist

generation, a NIOSH/MSHA

approved respirator is

required.
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Adherence to the following step-by-step procedures for handling, storage, and disposal is

mandatory.

Handling and Storage
Ventilation: Always handle ammonium thiosulfate in a well-ventilated area. Local exhaust

ventilation is preferred to control emissions at the source.

Hygiene Practices: Do not eat, drink, or smoke in areas where ammonium thiosulfate is

handled or stored. Wash hands thoroughly after handling and before breaks.

Storage Conditions: Store in a cool, dry, and well-ventilated place, away from sources of heat

or flame. Keep containers tightly closed.

Incompatible Materials: Avoid contact with strong acids, strong bases, strong oxidizing

agents (like nitrates, nitrites, or chlorates), copper, zinc, and their alloys.

Spill Response Protocol
In the event of a spill, follow the established workflow to ensure a safe and effective cleanup.

The following diagram outlines the key steps.
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Caption: Workflow for Ammonium Thiosulfate Spill Response.
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Disposal Plan
Waste Characterization: It is the responsibility of the user to determine if the waste material

meets the criteria for hazardous waste at the time of disposal.

Disposal Method: Dispose of waste material and contaminated packaging in accordance with

all local, regional, national, and international regulations. Do not allow the product to enter

drains or waterways. It may be possible to dispose of the waste at a municipal facility if it is

properly treated and neutralized. Alternatively, collect and reclaim or dispose of in sealed

containers at a licensed waste disposal site.

First Aid Measures
Immediate action is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Get medical attention if irritation occurs.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Consult a physician.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison center or doctor for treatment advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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